Cas no 58-38-8 (Prochlorperazine)

Prochlorperazine is a phenothiazine derivative with potent antipsychotic and antiemetic properties. It functions primarily as a dopamine D2 receptor antagonist, making it effective in managing schizophrenia, acute psychosis, and severe nausea/vomiting. Its key advantages include rapid onset of action, particularly in controlling agitation and emesis, and a well-documented clinical profile. Prochlorperazine is available in multiple formulations (tablets, injections, suppositories), enhancing dosing flexibility. It exhibits lower sedative effects compared to other phenothiazines, improving tolerability in certain patient populations. However, its use requires careful monitoring for extrapyramidal symptoms due to its strong dopaminergic blockade. It remains a valuable option in psychiatric and emergency settings.

Prochlorperazine structure

Product Name:Prochlorperazine

CAS No:58-38-8

MF:C₂₀H₂₄ClN₃S

MW:373.942662239075

CID:33696

PubChem ID:4917

Update Time:2025-06-07

Prochlorperazine Chemical and Physical Properties

Names and Identifiers

- Prochlorperazine
- 2-Chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine
- PROCHLORPERAZINE DIMALEATE
- 6140 RP
- Capazine
- Emelent
- Eskatrol
- Nipodal
- proclorperazine
- RP-6140
- skf4657
- Temetid
- Prochlorperazin
- Prochlorpromazine
- Chlormeprazine
- Procloperazine
- Chlorperazine
- Compazine
- Prochlorpemazine
- Tementil
- Meterazine
- Stemetil
- Meterazin
- Kronocin
- Prochlorpermazine
- Proclorperazina
- Compro
- Novamin
- Prochlorperazinum
- Bayer A 173
- Prochlorperazine maleate
- Prochloroperazine
- Compazine Suppositories
- Vertigon
- SKF 4657
- Proclorperazina [INN-Spanish]
- Prochlorperazinum [INN-Latin]
- Combid
- PROCHLORPERAZINE [INN]
- Phenothiazine, 2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-
- SCHEMBL18429
- Stemzine (TN)
- DivK1c_000413
- 2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine
- NCGC00023036-03
- PROCHLORPERAZINE [HSDB]
- BSPBio_002394
- KBio2_001320
- Buccastem (TN)
- SPBio_002538
- 10H-Phenothiazine, 2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-
- C07403
- D00493
- Q2359690
- NCGC00015856-04
- KBio2_004872
- 2-chloro-10-[3-(4-methylpiperazino)propyl]phenothiazine;ethane-1,2-disulfonic acid
- prochlorperazin-
- Prochlorperazine Edisylate Salt
- CHEBI:8435
- CHEMBL728
- 2-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazine
- DB00433
- NCGC00015856-03
- 2-Chloro-10-(3-(1-methyl-4-piperazinyl)-propyl)-phenothiazine
- HSDB 3171
- Spectrum3_000881
- Eskatrol (Salt/Mix)
- C16030
- KBioSS_002306
- NSC167375
- MRF-0000068
- MLS001148133
- MLS006011830
- Stemetil (TN)
- C20-H24-Cl-N3-S
- Spectrum_000840
- D0B2UZ
- 2-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-10H-phenothiazine
- CCG-205112
- Compro (TN)
- Spectrum4_000972
- cid_91499
- 2-chloranyl-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine;ethane-1,2-disulfonic acid
- CAS-84-02-6
- KBioSS_001320
- NCGC00015856-02
- 2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine;ethane-1,2-disulfonic acid
- BDBM78434
- BRD-K19352500-070-05-8
- 2-chloro-10-(3-(4-methylpiperazin-1-yl)propyl)-10h-phenothiazine
- SMR000058705
- IDI1_000413
- UNII-YHP6YLT61T
- AB00053532
- PROCHLORPERAZINE [ORANGE BOOK]
- Phenotil (TN)
- Chloropernazine
- N-(gamma-(4'-Methylpiperazinyl-1')propyl)-3-chlorophenothiazine
- Prestwick3_000399
- Spectrum5_001339
- Opera_ID_244
- Prochlorperazine [USAN:INN:BAN:JAN]
- Prochlorperazine [USAN:BAN:INN:JAN]
- 2-Chloro-10-[3-(4-methyl-1-piper-azinyl)propyl]-10H-pheno-thiazine dimaleate
- Prochlorperazine dihydrobromide
- P77
- AB00053532_30
- A831861
- DTXSID7023514
- PROCHLORPERAZINE [WHO-DD]
- C20H24ClN3S
- 2-Chloro-10-(3-(1-methyl-4-piperazinyl)propyl)-phenothiazine
- NCGC00015856-01
- KBioGR_001343
- cMAP_000013
- AB00053532_29
- PROCHLORPERAZINE [JAN]
- GTPL7279
- 2-chloro-10-[3-(4-methylpiperazin-1-yl)propyl]-10H-phenothiazine
- PROCHLORPERAZINE [MART.]
- Buccastem
- N-(.gamma.-(4'-Methylpiperazinyl-1')propyl)-3-chlorophenothiazine
- Phenothiazine, 2-chloro-10-[3-(1-methyl-4-piperazinyl)propyl]-
- NCGC00015856-06
- SPBio_001333
- KBio2_007440
- Prestwick0_000399
- Phenothiazine, 2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-
- 10H-Phenothiazine, 2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-
- SR-01000000260-11
- BSPBio_000617
- 58-38-8
- 6140 R.P.
- Prochlorperazine Base
- SBI-0051005.P004
- EN300-708775
- BRD-K19352500-070-02-5
- 2-chloro-10-[3-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)propyl]phenothiazine
- L001030
- PROCHLORPERAZINE [MI]
- RP 6140
- KBioGR_002304
- NINDS_000413
- HMS2231P21
- Lopac0_001034
- prochlorperzine
- 2-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine #
- KBio1_000413
- Compazine (TN)
- Lopac-P-9178
- KBio2_002304
- BRD-K19352500-332-03-7
- Prochlorperazine [USP:INN:BAN:JAN]
- NCGC00015856-07
- Probes2_000307
- SMR000653454
- Prochlorperazine (JAN/USP/INN)
- Proazine
- NCGC00015856-16
- STL371212
- LS-105399
- Compazine (*Maleate*)
- KBio2_006456
- NSC17478
- YHP6YLT61T
- 2-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazine
- Prestwick2_000399
- MLS000028600
- Spectrum2_001297
- PROCHLORPERAZINE [USP MONOGRAPH]
- 3-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)phenothiazine
- Probes1_000265
- CHLOPERAZINE
- NCGC00015856-05
- 3-chloro-10-[3-(4-methyl-1-piperazinyl)propyl]phenothiazine
- PROCHLORPERAZINE [VANDF]
- Prochlorperazine mesylate
- KBio2_003888
- NCI60_022783
- 10H-PHENOTHIAZINE, 2-CHLORO-10-(3-(4-METHYL-1-PIPERAZINYL)PROPYL
- Chloro-3 (N-methylpiperazinyl-3 propyl)-10 phenothiazine [French]
- BPBio1_000679
- Chloro-3 (N-methylpiperazinyl-3 propyl)-10 phenothiazine
- EINECS 200-379-4
- Prestwick1_000399
- KBio3_001762
- SDCCGSBI-0051005.P005
- KBio3_002784
- AKOS003600762
- 3-Chloro-10-(3-(1-methyl-4-piperazinyl)propyl)phenothiazine
- FT-0603243
- prochlorperazine mesilte
- Proclorperazina (INN-Spanish)
- 3-Chloro-10-
- Prochlorperazinum (INN-Latin)
- NS00001684
- DTXCID203514
- Metrazin
- SKF-4657
- PROCHLORPERAZINE (USP MONOGRAPH)
- PROCHLORPERAZINE (MART.)
- Chloro-3-(N-methylpiperazinyl-3-propyl)-10-phenothiazine
- Prochlorperazine (USP:INN:BAN:JAN)
- N05AB04
- Prochlorperazine (D8 dimeleate)
- BRD-K19352500-332-07-8
- DB-053199
- BRD-K19352500-332-08-6
- phenothiazine, 2-chloro-10-(N-methyl)piperazinylpropyl-
- BRD-K19352500-070-12-4
- 200-379-4
- Inchi： 1S/C20H24ClN3S/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)25-20-8-7-16(21)15-18(20)24/h2-3,5-8,15H,4,9-14H2,1H3
- InChI Key： WIKYUJGCLQQFNW-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN1CCN(C)CC1

Computed Properties

Exact Mass: 373.13800
Monoisotopic Mass: 373.137946
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.9
Topological Polar Surface Area: 35

Experimental Properties

Color/Form: Transparent light yellow, viscous liquid
Density: 1.1679 (rough estimate)
Melting Point: 228 ºC
Boiling Point: 524.8°Cat760mmHg
Flash Point: 271.2°C
Refractive Index: 1.6000 (estimate)
PSA: 35.02000
LogP: 4.52100

Prochlorperazine Security Information

Hazardous Material transportation number：UN 3261 8/PG 2
WGK Germany：3
Safety Instruction： S26-S36/37/39-S45-S38-S28A-S36-S16
Safety Term：8
Packing Group：II
Storage Condition：Avoid light Keep in a tightly closed container in a cool \ dry place

Prochlorperazine Customs Data

HS CODE：29159020
Customs Data：

China Customs Code:
29159020

Prochlorperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC10260-100 mg	Prochlorperazine	58-38-8	>98%	100mg	$100.0	2022-02-28
DC Chemicals	DC10260-250 mg	Prochlorperazine	58-38-8	>98%	250mg	$200.0	2022-02-28
DC Chemicals	DC10260-1 g	Prochlorperazine	58-38-8	>98%	1g	$400.0	2022-02-28
TRC	P755790-10mg	Prochlorperazine	58-38-8		10mg	$ 129.00	2023-09-06
TRC	P755790-25mg	Prochlorperazine	58-38-8		25mg	$ 247.00	2023-09-06
TRC	P755790-50mg	Prochlorperazine	58-38-8		50mg	$ 391.00	2023-09-06
TRC	P755790-100mg	Prochlorperazine	58-38-8		100mg	$597.00	2023-05-17
TRC	P755790-500mg	Prochlorperazine	58-38-8		500mg	$899.00	2023-05-17
TRC	P755790-1g	Prochlorperazine	58-38-8		1g	$1240.00	2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P911415-1mg	Prochlorperazine (D8 dimeleate)	58-38-8	98%	1mg	￥590.00	2022-09-01

Prochlorperazine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:58-38-8)Prochlorperazine

Order Number:sfd16666

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Prochlorperazine Related Literature

1. Molecularly imprinted polymers as analyte sequesters and selective surfaces for easy ambient sonic-spray ionization

Eduardo Costa Figueiredo,Gustavo Braga Sanvido,Marco Aurélio Zezzi Arruda,Marcos Nogueira Eberlin Analyst 2010 135 726
2. Sensitive determination of nitrite using its catalytic effect on the bromate oxidation of prochlorperazine

Ashraf A. Mohamed,Mohamed F. El-Shahat,Tsutomu Fukasawa,Masaaki Iwatsuki Analyst 1996 121 89
3. How can we use the endocytosis pathways to design nanoparticle drug-delivery vehicles to target cancer cells over healthy cells?

Vu Thanh Cong,Jacinta L. Houng,Maria Kavallaris,Xin Chen,Richard D. Tilley,J. Justin Gooding Chem. Soc. Rev. 2022 51 7531
4. Second-derivative spectrofluorimetric determination of sulphoxide impurity in phenothiazine drug substances and formulations

Alexander G. Davidson,Emmanuel O. Fadiran Analyst 1990 115 997
5. Molar ratios of therapeutic water-soluble phenothiazine·water-insoluble phospholipid adducts reveal a Fibonacci correlation and a putative link for structure–activity relationships

Hendrik Keyzer,Stephen J. Fey,Barry Thornton,Jette E. Kristiansen RSC Adv. 2015 5 20865

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